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Compound of Interest

Compound Name: 2-(Chloromethyl)-5-methyithiazole
CAS No.: 921145-23-5
Cat. No.: B2368252

Get Quote

Identity, Synthesis, and Application in Drug Discovery[1]
[2][3]

Executive Summary & Critical Disambiguation

2-(Chloromethyl)-5-methylthiazole is a specialized heterocyclic building block primarily
utilized in medicinal chemistry for the synthesis of bioactive compounds, including GLP-1
receptor agonists.[1][2] It is most frequently supplied and handled as its hydrochloride salt due
to the instability of the free base.[2]

CRITICAL WARNING: Researchers must distinguish this compound from its structural isomer,
2-Chloro-5-(chloromethyl)thiazole (CCMT).[1][2] The latter is a high-volume industrial
intermediate used in the production of neonicotinoid insecticides (e.g., Thiamethoxam).[2]
Confusing these two CAS numbers or structures will lead to catastrophic synthesis failures due
to differing reactivity profiles (alkylating agent vs. aryl chloride).[2]

Chemical Identity Datasheet
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Feature

Target Compound

Common Confusion (The
"Imposter")

Chemical Name

2-(Chloromethyl)-5-

methylthiazole

2-Chloro-5-

(chloromethyl)thiazole

Structure

Thiazole ring with: [1][3][2][4]
[5][6]* Pos 2: Chloromethyl (-
CH2CI)[1][2][6]* Pos 5: Methyl
(-CH5)

Thiazole ring with: « Pos 2:
Chloro (-CI)[1][3][2][6]* Pos 5:
Chloromethyl (-CH2ClI)

CAS Number (HCI)

1189464-33-2

N/A (Usually free base)

CAS Number (Base)

921145-23-5 (Rare)

105827-91-6

Primary Use

Medicinal Chemistry (GLP-1

analogs)

Agrochemicals

(Thiamethoxam)

Reactivity

Highly reactive alkylating agent
(benzylic-like)

Dual reactivity: Alkylating (C5)
& SNAr (C2)

Synthetic Pathways and Mechanism([7]

The synthesis of 2-(chloromethyl)-5-methylthiazole typically proceeds via the modification of

a hydroxymethyl precursor.[2] Unlike its industrial isomer (CCMT), which is formed by radical

chlorination of allyl isothiocyanates, the target compound requires a more controlled functional

group transformation to preserve the 5-methyl substituent.[2]

Protocol: Deoxychlorination of 2-(Hydroxymethyl)-5-

methylthiazole

This protocol describes the conversion of the alcohol precursor to the chloride using thionyl

chloride (

).[2] This method is preferred for its high atom economy and the gaseous nature of byproducts

(

), which simplifies purification.[2]
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Reagents & Materials:
e Precursor: 2-(Hydroxymethyl)-5-methylthiazole (CAS 13848-69-6).[1][2]

o Reagent: Thionyl Chloride (
) (Excess, 1.5 - 2.0 eq).[1][2]

» Solvent: Dichloromethane (DCM) or Chloroform (Anhydrous).[1][2]

o Catalyst: DMF (Catalytic amount, optional to form Vilsmeier-Haack intermediate).

Step-by-Step Methodology:

o Solvation: Dissolve 2-(hydroxymethyl)-5-methylthiazole (1.0 eq) in anhydrous DCM under an
inert atmosphere (

or
). Cool the solution to 0°C.

» Activation: Add catalytic DMF (2-3 drops). This activates the thionyl chloride, accelerating the
formation of the chlorosulfite intermediate.

e Chlorination: Dropwise add

(1.5 eq) over 30 minutes. The reaction is exothermic; maintain internal temperature < 10°C
to prevent polymerization.[2]

o Reflux: Allow the mixture to warm to room temperature, then reflux (40°C) for 2—4 hours.
Monitor by TLC or LC-MS for the disappearance of the alcohol.[2]

o Workup (HCI Salt Isolation):
o Evaporate the solvent and excess

under reduced pressure.[2][5][7]

o The residue is the crude hydrochloride salt.[2]
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o Recrystallization: Triturate with cold diethyl ether or acetonitrile to yield 2-
(chloromethyl)-5-methylthiazole hydrochloride as an off-white solid.[1][2]

Visualizing the Divergent Syntheses

The following diagram contrasts the synthesis of the target compound with the industrial route
for its isomer, highlighting why they are distinct chemical entities.
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Figure 1: Divergent synthetic pathways.[1][2] The target compound (Blue) preserves the 5-
methyl group and modifies the 2-position, whereas the industrial isomer (Red) is constructed
via cyclization of allyl isothiocyanate.

Applications in Drug Development[3]
Medicinal Chemistry: GLP-1 Receptor Agonists

2-(Chloromethyl)-5-methylthiazole is utilized as a precise alkylating agent to introduce the (5-
methylthiazol-2-yl)methyl moiety.[1][2] This structural motif is increasingly relevant in the
optimization of GLP-1 receptor agonists (Glucagon-like peptide-1), which are critical for treating
Type 2 diabetes and obesity.[1][2]

Mechanism of Action in Synthesis: The chloromethyl group at the 2-position acts as a
"warhead" for nucleophilic attack.[2] In a typical workflow:
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» Nucleophile: A phenol or amine on the core scaffold (e.g., a benzimidazole derivative).[1][2]
» Base:

or
in DMF.[1][2]

» Reaction:
displacement of the chloride.[1][2]

o Outcome: The 5-methylthiazole ring is appended to the drug scaffold, often improving
metabolic stability or binding affinity compared to a simple benzyl group.[1][2]

Why 5-Methyl?

The 5-methyl substituent on the thiazole ring is not merely decorative.[1][2] It blocks the
metabolically labile 5-position, preventing oxidative degradation by cytochrome P450 enzymes,
thereby extending the half-life of the resulting pharmaceutical.[1][2]

Handling & Safety Protocols

As an alkylating agent, 2-(chloromethyl)-5-methylthiazole presents specific hazards. The
hydrochloride salt is safer to handle than the free base but still requires strict controls.[2]
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Hazard Class

Description

Mitigation Protocol

Skin Corrosion

Causes severe skin burns
(H314).[1][2] The chloromethyl
group hydrolyzes to release
HCI upon contact with

moisture.[1][2]

Wear nitrile gloves (double
gloving recommended) and a
lab coat.[1][2] Handle only in a

fume hood.

Genotoxicity

Alkylating agents are potential

mutagens.[1][2]

Avoid all inhalation of dust.[1]
[2] Use a closed weighing

system if possible.

Stability

The free base is unstable and

prone to polymerization.[2]

Storage: Keep as the HCI salt
at -20°C under argon. If free
base is generated, use

immediately.[1][2]

References

PubChem.2-Chloro-5-chloromethylthiazole (Compound Summary). National Library of

Medicine.[1][2] Link

World Intellectual Property Organization (WIPO).W02018104220A1 - Sulfonamides as
inhibitors of the uptake of extracellular citrate.[1][2] (2018).[1][2][8] Describes the synthesis of
2-aminomethyl-5-methylthiazole from the hydroxymethyl precursor. Link

Google Patents.CN117295729A - Carboxy-benzimidazole GLP-1R modulating compound.[1]
[2] (2023).[1][2] Cites the use of 2-(chloromethyl)-5-methylthiazole as a reagent.[1][3][2][5]

[6][9] Link

ChemicalBook.2-(Chloromethyl)-5-methyl-1,3-thiazole hydrochloride Product

Description.Link[2]

Maienfisch, P., et al.Chemistry and Biology of Thiamethoxam: A Second Generation
Neonicotinoid.[1][2] Pest Management Science, 57(10), 906—913.[1][2] (2001).[1][3][2]
(Reference for the "Imposter” compound context).

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F2763179
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.researchgate.net/publication/263021040_The_reaction_of_thionyl_chloride_with_methyl-substituted_heteroaromatic_compounds
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FWO2018104220A1%2Fen
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.benchchem.com/product/b2368252/docs?utm_src=pdf-body#technical-profile-2-chloromethyl-5-methylthiazole
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://pdfs.semanticscholar.org/4036/0a6e769bacbd3bc0fb538a680f54d7c0710a.pdf
https://en.wikipedia.org/wiki/Thiamethoxam
https://patentimages.storage.googleapis.com/d5/5b/05/dc00a1987a7ceb/EP0446913A1.pdf
https://patents.google.com/patent/WO2015180585A9/en
https://patents.google.com/patent/WO1997023469A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FCN117295729A%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB92506283.htm
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.echemi.com/sds/2-chloro-5-chloromethylthiazole-pd20170224110443441.html
https://pdfs.semanticscholar.org/4036/0a6e769bacbd3bc0fb538a680f54d7c0710a.pdf
https://en.wikipedia.org/wiki/Thiamethoxam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2368252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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